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Compound of Interest

Compound Name: 2-Bromo-5-chlorophenol

Cat. No.: B087913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-Bromo-5-
chlorophenol as a key intermediate in the synthesis of novel agrochemicals. The unique

structural characteristics of this compound, featuring both bromine and chlorine substituents on

a phenolic ring, offer versatile reactivity for the development of herbicides, fungicides, and

insecticides.[1]

Overview of 2-Bromo-5-chlorophenol
2-Bromo-5-chlorophenol is a halogenated aromatic compound that serves as a valuable

building block in organic synthesis. Its physical and chemical properties are summarized in the

table below.

Property Value Reference

CAS Number 13659-23-9 [1]

Molecular Formula C₆H₄BrClO [1]

Molecular Weight 207.45 g/mol [1]

Appearance
Off-white to light brown

crystalline solid
[1]

Melting Point 63–67 °C [1]
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The reactivity of 2-Bromo-5-chlorophenol is primarily governed by its phenolic hydroxyl group

and the two halogen substituents. The hydroxyl group allows for etherification and esterification

reactions, while the bromine and chlorine atoms are amenable to nucleophilic substitution and

cross-coupling reactions. This multi-faceted reactivity makes it an ideal starting material for

creating a diverse range of agrochemical candidates.[1]

Application in Herbicide Synthesis: 2-(2-Bromo-5-
chlorophenoxy)acetic acid
A significant application of 2-Bromo-5-chlorophenol in agrochemical research is in the

synthesis of phenoxyacetic acid herbicides. These compounds are known to act as synthetic

auxins, disrupting plant growth. The following protocol details the synthesis of 2-(2-Bromo-5-

chlorophenoxy)acetic acid, a potential herbicidal agent.

Experimental Protocol: Synthesis of 2-(2-Bromo-5-
chlorophenoxy)acetic acid
Materials:

2-Bromo-5-chlorophenol

Ethyl chloroacetate

Anhydrous potassium carbonate

Anhydrous acetone

Sodium hydroxide

Hydrochloric acid

Diethyl ether

Anhydrous magnesium sulfate

Procedure:
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Etherification: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-Bromo-5-chlorophenol (1 equivalent) in anhydrous acetone.

Add anhydrous potassium carbonate (1.5 equivalents) to the solution.

Add ethyl chloroacetate (1.2 equivalents) dropwise to the stirring mixture.

Heat the reaction mixture to reflux and maintain for 12-16 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature and filter off the

potassium carbonate.

Evaporate the acetone under reduced pressure to obtain the crude ethyl 2-(2-bromo-5-

chlorophenoxy)acetate.

Hydrolysis: Dissolve the crude ester in ethanol and add a 10% aqueous solution of sodium

hydroxide.

Stir the mixture at room temperature for 4-6 hours until the hydrolysis is complete (monitored

by TLC).

Acidification and Extraction: Remove the ethanol under reduced pressure. Dilute the

aqueous residue with water and acidify to pH 2 with concentrated hydrochloric acid.

The product, 2-(2-Bromo-5-chlorophenoxy)acetic acid, will precipitate as a solid.

Filter the solid, wash with cold water, and dry.

For further purification, the product can be recrystallized from a suitable solvent system (e.g.,

ethanol/water).

Logical Workflow for Herbicide Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Notes and Protocols: 2-Bromo-5-
chlorophenol in Agrochemical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087913#2-bromo-5-chlorophenol-in-agrochemical-
research]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b087913?utm_src=pdf-body-img
https://www.benchchem.com/product/b087913?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/27/24/8700
https://www.benchchem.com/product/b087913#2-bromo-5-chlorophenol-in-agrochemical-research
https://www.benchchem.com/product/b087913#2-bromo-5-chlorophenol-in-agrochemical-research
https://www.benchchem.com/product/b087913#2-bromo-5-chlorophenol-in-agrochemical-research
https://www.benchchem.com/product/b087913#2-bromo-5-chlorophenol-in-agrochemical-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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